N,N-dimethyl-4-(phenylsulfonamidomethyl)piperidine-1-sulfonamide

• IUPAC Name: 4-(benzenesulfonamidomethyl)-N,N-dimethylpiperidine-1-sulfonamide
• InChI: InChI=1S/C14H23N3O4S2/c1-16(2)23(20,21)17-10-8-13(9-11-17)12-15-22(18,19)14-6-4-3-5-7-14/h3-7,13,15H,8-12H2,1-2H3
• InChI Key: XBMYVTKIQDFRMP-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)N1CCC(CC1)CNS(=O)(=O)C2=CC=CC=C2
• Molecular Formula: C14H23N3O4S2
• Molecular Weight: 361.5 g/mol

Description

Synthesis Analysis

While specific synthesis methods for “N,N-dimethyl-4-(phenylsulfonamidomethyl)piperidine-1-sulfonamide” are not available, general methods for synthesizing sulfonamide derivatives involve the electrochemical oxidation of 4-nitroso-N,N-dimethylaniline in the presence of arylsulfinic acids as nucleophiles.

Scientific Research Applications

Antibacterial Activity

Sulfonamides, including derivatives similar to N,N-dimethyl-4-(phenylsulfonamidomethyl)piperidine-1-sulfonamide, have been widely investigated for their antibacterial properties. A study demonstrated that such compounds exhibit marked potency as antibacterial agents against organisms like Escherichia coli and Staphylococcus aureus. This underscores their potential in developing new antibacterial drugs (Ajani et al., 2013).

Enzyme Inhibition and Potential Antidepressant Activity

Another area of application involves the investigation of these compounds' roles in enzyme inhibition and their potential as antidepressants. Research into the oxidative metabolism of novel antidepressants indicates that derivatives of N,N-dimethyl-4-(phenylsulfonamidomethyl)piperidine-1-sulfonamide may be involved in metabolic pathways, suggesting a mechanism through which these compounds could exert therapeutic effects (Hvenegaard et al., 2012).

Antimicrobial and Anti-inflammatory Agents

Sulfonamide derivatives are recognized for their antimicrobial and anti-inflammatory capabilities. Synthesis and structural elucidation of novel sulfonamide drugs have shown promising antibacterial potential, particularly against bacterial strains such as Escherichia coli and Bacillus subtilis. This research advances the development of safe medicinal drugs for human use (Hussain et al., 2022).

CNS Disorders Treatment

Compounds featuring the sulfonamide moiety are being explored for their therapeutic potential in treating central nervous system (CNS) disorders. N-alkylated arylsulfonamides of (aryloxy)ethyl piperidines have been identified as potent and selective 5-HT7 receptor antagonists, with implications for treating CNS disorders such as depression and cognitive impairments (Canale et al., 2016).